![molecular formula C13H15N3O3 B7541140 3-[3-(Benzimidazol-1-yl)propanoylamino]propanoic acid](/img/structure/B7541140.png)
3-[3-(Benzimidazol-1-yl)propanoylamino]propanoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-[3-(Benzimidazol-1-yl)propanoylamino]propanoic acid, commonly known as BPAPA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in the development of new drugs. BPAPA belongs to the class of benzimidazole derivatives and has a molecular formula of C13H15N3O3.
Scientific Research Applications
BPAPA has been extensively studied for its potential applications in the development of new drugs. It has been found to exhibit anti-inflammatory, anti-tumor, and anti-viral activities. BPAPA has also been studied for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.
Mechanism of Action
The mechanism of action of BPAPA is not fully understood. However, it has been suggested that BPAPA may exert its anti-inflammatory and anti-tumor effects by inhibiting the activity of cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). BPAPA has also been found to inhibit the replication of the hepatitis B virus by blocking the interaction between the virus and its host cell.
Biochemical and Physiological Effects:
BPAPA has been shown to have a number of biochemical and physiological effects. It has been found to reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). BPAPA has also been found to inhibit the proliferation of cancer cells and induce apoptosis in cancer cells. In addition, BPAPA has been shown to improve cognitive function and memory in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
BPAPA has several advantages for lab experiments. It is relatively easy to synthesize and has been found to have low toxicity. However, its solubility in water is limited, which can make it difficult to work with in some experiments. In addition, more research is needed to fully understand the mechanism of action of BPAPA and its potential side effects.
Future Directions
There are several future directions for research on BPAPA. One area of interest is the development of BPAPA-based drugs for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Another area of interest is the development of BPAPA-based drugs for the treatment of viral infections such as hepatitis B. Further research is also needed to fully understand the mechanism of action of BPAPA and its potential side effects.
Synthesis Methods
BPAPA can be synthesized using a multi-step process that involves the reaction of benzimidazole with 3-bromo-1-propanol to form 3-(benzimidazol-1-yl)propanol. This intermediate product is then reacted with N,N-dimethylformamide dimethyl acetal and acryloyl chloride to produce 3-(benzimidazol-1-yl)propionyl chloride. Finally, the propionyl chloride is reacted with glycine to yield BPAPA.
properties
IUPAC Name |
3-[3-(benzimidazol-1-yl)propanoylamino]propanoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15N3O3/c17-12(14-7-5-13(18)19)6-8-16-9-15-10-3-1-2-4-11(10)16/h1-4,9H,5-8H2,(H,14,17)(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZGYMHJWVCDGKJW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N=CN2CCC(=O)NCCC(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
261.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.